Cas no 2138130-78-4 (1,1'-Biphenyl, 3-chloro-2,3'-difluoro-)

• Product Name: 1,1'-Biphenyl, 3-chloro-2,3'-difluoro-
• CAS No: 2138130-78-4
• MF: C₁₂H₇ClF₂
• MW: 224.633789300919
• CID: 5278437
• Update Time: 2025-09-18

1,1'-Biphenyl, 3-chloro-2,3'-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-chloro-2,3'-difluoro-

• Inchi： 1S/C12H7ClF2/c13-11-6-2-5-10(12(11)15)8-3-1-4-9(14)7-8/h1-7H
• InChI Key： DOKDHPOGQHZODW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)=CC=CC(Cl)=C1F

Additional information on 1,1'-Biphenyl, 3-chloro-2,3'-difluoro-

Comprehensive Overview of 1,1'-Biphenyl, 3-chloro-2,3'-difluoro- (CAS No. 2138130-78-4)

1,1'-Biphenyl, 3-chloro-2,3'-difluoro- (CAS No. 2138130-78-4) is a halogenated biphenyl derivative that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique chloro- and difluoro- substitutions, serves as a versatile intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a biphenyl core with selective halogenation, offers exceptional reactivity for cross-coupling reactions, making it a valuable asset in modern synthetic methodologies.

In recent years, the demand for halogenated biphenyls like 3-chloro-2,3'-difluorobiphenyl has surged due to their applications in OLED technology and liquid crystal displays (LCDs). Researchers are particularly interested in how the electronic effects of chlorine and fluorine atoms influence the compound's photophysical properties, a topic frequently searched in academic databases. The compound’s ability to fine-tune emission spectra aligns with the growing trend of energy-efficient materials, a hot topic in sustainability-driven industries.

From a synthetic perspective, CAS 2138130-78-4 is often explored in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, reactions pivotal to constructing complex organic frameworks. Its stability under diverse conditions makes it a preferred choice for high-throughput screening in drug discovery, addressing common search queries like "halogenated biphenyls in medicinal chemistry." Additionally, its role in catalysis and polymer science is underscored by its compatibility with transition-metal catalysts, a recurring theme in patent literature.

Environmental and regulatory considerations also shape the discourse around 3-chloro-2,3'-difluorobiphenyl. While not classified as hazardous, its degradation pathways and eco-friendly synthesis methods are actively researched, reflecting broader concerns about green chemistry. This aligns with frequently searched terms such as "sustainable halogenated compounds" and "biodegradable intermediates," highlighting the compound's relevance in eco-conscious applications.

In summary, 1,1'-Biphenyl, 3-chloro-2,3'-difluoro- (CAS No. 2138130-78-4) stands at the intersection of innovation and practicality. Its multifaceted applications—from optoelectronics to pharmaceutical intermediates—coupled with its adaptability to cutting-edge synthetic techniques, ensure its continued prominence in scientific and industrial domains. As research evolves, this compound is poised to address emerging challenges in material design and sustainable chemistry.